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Compound of Interest

Compound Name:
3-Amino-4-

hydroxybenzenesulfonic acid

Cat. No.: B1666330 Get Quote

For immediate reference, this guide provides essential safety and logistical information for the

proper disposal of 3-Amino-4-hydroxybenzenesulfonic acid. Adherence to these procedures

is critical for ensuring the safety of laboratory personnel, protecting the environment, and

maintaining regulatory compliance. This document is intended for researchers, scientists, and

drug development professionals and should be used in conjunction with your institution's

specific chemical hygiene plan and the manufacturer's Safety Data Sheet (SDS).

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is imperative to wear the appropriate Personal

Protective Equipment (PPE). 3-Amino-4-hydroxybenzenesulfonic acid is classified as a skin

and eye irritant.[1][2] Some sources also indicate it can cause severe skin burns and eye

damage.[2] Therefore, the following PPE is mandatory:

Eye Protection: Chemical safety goggles are required to protect against potential splashes.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn to prevent skin

contact.

Body Protection: A lab coat or other protective clothing should be worn to protect skin and

clothing.
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All handling and disposal procedures should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to minimize the risk of dust inhalation.[3]

Hazard and Property Overview
A summary of key hazard and quantitative data for 3-Amino-4-hydroxybenzenesulfonic acid
is presented below.

Property/Hazard Value/Classification Source

Molecular Formula C₆H₇NO₄S [2]

Molecular Weight 189.19 g/mol [2]

Appearance Solid [4]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritation

[1][5]

Signal Word Warning [1][5]

Storage Class Code
8A - Combustible corrosive

hazardous materials
[5]

Step-by-Step Disposal Protocol
The recommended method for the disposal of 3-Amino-4-hydroxybenzenesulfonic acid is

through a licensed chemical waste disposal service.[1][4] This ensures that the material is

handled in an environmentally responsible and compliant manner. Do not empty into drains or

release into the environment.[3]

I. Waste Segregation and Collection:

Solid Waste:

Collect any unused or expired solid 3-Amino-4-hydroxybenzenesulfonic acid in a

clearly labeled, sealed container.

The container must be compatible with acidic and corrosive materials.
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Do not mix with other waste streams, especially strong bases or oxidizing agents, unless

explicitly permitted by your institution's Environmental Health and Safety (EHS) office.[3][4]

Contaminated Labware:

Dispose of any materials that have come into direct contact with 3-Amino-4-
hydroxybenzenesulfonic acid, such as pipette tips, tubes, and weighing paper, in a

designated solid chemical waste container.[4]

II. Disposal of Empty Containers:

A container that has held 3-Amino-4-hydroxybenzenesulfonic acid should be treated as

hazardous waste unless properly decontaminated.[6]

Triple Rinsing: To decontaminate an empty container, triple rinse it with a suitable solvent

(e.g., water).[6]

Rinsate Collection: The rinsate from all three rinses must be collected and disposed of as

hazardous liquid waste.[6]

Final Disposal: Once triple-rinsed, the container can typically be disposed of as regular trash

after the chemical label has been defaced. Always confirm this procedure with your local

EHS regulations.[6]

III. Storage Pending Disposal:

Store the sealed waste container in a designated, well-ventilated chemical waste storage

area.[4]

Ensure the storage area is away from incompatible materials.[3][4]

IV. Arranging for Professional Disposal:

Once a waste container is full, or in accordance with your institution's policies, arrange for a

pickup by your EHS department or a licensed chemical waste disposal contractor.[4][6]

Follow your institution's specific procedures for requesting a hazardous waste pickup.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC271490250&productDescription=3-AMINO-4-HYDROXYBENZOIC+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_Bis_PEG4_sulfonic_Acid_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1666330?utm_src=pdf-body
https://www.benchchem.com/product/b1666330?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Bis_PEG4_sulfonic_Acid_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1666330?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_m_PEG4_sulfonic_acid_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_m_PEG4_sulfonic_acid_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_m_PEG4_sulfonic_acid_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_m_PEG4_sulfonic_acid_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Bis_PEG4_sulfonic_Acid_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AC271490250&productDescription=3-AMINO-4-HYDROXYBENZOIC+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_Bis_PEG4_sulfonic_Acid_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Bis_PEG4_sulfonic_Acid_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_m_PEG4_sulfonic_acid_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_m_PEG4_sulfonic_acid_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill and Emergency Procedures
For a Solid Spill:

Restrict Access: Immediately alert others in the vicinity and restrict access to the spill area.

Avoid Dust: Gently cover the spill with an inert, non-combustible absorbent material such

as sand or vermiculite to avoid creating dust.[6][7]

Collect: Carefully sweep or scoop the material into a designated, leak-proof hazardous

waste container.

Decontaminate: Wipe the spill area with a damp cloth, and dispose of the cloth as

hazardous waste. Subsequently, wash the area with soap and water.[6]

Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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